Cas no 1354026-14-4 (2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide)

• Product Name: 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide
• CAS No: 1354026-14-4
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 2155496
• Update Time: 2025-10-29

2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-(1-methyl-piperidin-2-ylmethyl)-propionamide
• 2-Amino-N-methyl-N-(((S)-1-methylpiperidin-2-yl)methyl)propanamide
• 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide

• Inchi： 1S/C11H23N3O/c1-9(12)11(15)14(3)8-10-6-4-5-7-13(10)2/h9-10H,4-8,12H2,1-3H3/t9?,10-/m0/s1
• InChI Key： ZJHJSZLYWTUYJI-AXDSSHIGSA-N
• SMILES： O=C(C(C)N)N(C)C[C@@H]1CCCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide

Professional Introduction to Compound with CAS No. 1354026-14-4 and Product Name: 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide

The compound with the CAS number 1354026-14-4 and the product name 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The molecular structure of this compound incorporates a combination of functional groups that contribute to its distinctive chemical properties, making it a subject of intense research interest.

At the core of this compound's identity is its chiral center, specifically the (2S)-1-methylpiperidin-2-yl moiety. This stereochemical feature is critical in determining the compound's biological activity and interaction with biological targets. The presence of this specific configuration has been a focal point in recent studies, as it influences the compound's pharmacokinetic and pharmacodynamic profiles. Research has demonstrated that enantiomeric purity plays a pivotal role in the efficacy and safety of pharmaceutical agents, and thus, compounds like this one are meticulously studied to ensure optimal therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications more comprehensively. The synthesis involves multi-step reactions that highlight the ingenuity of modern chemical methodologies. These synthetic routes not only showcase the versatility of organic transformations but also underscore the importance of precision in constructing complex molecular architectures. The ability to produce this compound in scalable quantities has opened new avenues for preclinical and clinical investigations.

In the realm of medicinal chemistry, understanding the interactions between a drug and its biological targets is paramount. The 2-amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide structure exhibits promising binding affinities with various enzymes and receptors, suggesting its potential as a lead compound for drug development. Studies have indicated that this compound may interfere with key metabolic pathways involved in diseases such as cancer and neurodegenerative disorders. The precise arrangement of atoms within its structure allows for selective interactions with biological macromolecules, which is essential for achieving therapeutic efficacy while minimizing side effects.

The pharmaceutical industry has been particularly keen on exploring novel compounds that can modulate biological processes effectively. The (2S)-1-methylpiperidin-2-yl group in this molecule is a testament to the strategic design employed in modern drug discovery efforts. This moiety has been identified as a key pharmacophore, contributing to the compound's ability to interact with specific biological targets. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that may enhance its pharmacological properties further.

Preclinical studies have provided preliminary insights into the therapeutic potential of this compound. These studies have focused on evaluating its efficacy in animal models of human diseases, as well as assessing its safety profile. The results have been encouraging, demonstrating that the compound can modulate disease-related pathways without significant adverse effects. However, further research is needed to fully elucidate its mechanisms of action and long-term effects.

The development of new drugs is a complex and iterative process that requires collaboration across multiple disciplines. Chemists, biologists, pharmacologists, and clinicians all play crucial roles in translating laboratory discoveries into viable therapeutic agents. The 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide exemplifies this collaborative approach, as it represents a culmination of years of research and innovation. Its unique structure and promising biological activity make it a valuable asset in the ongoing quest to develop novel treatments for human diseases.

As research continues to evolve, new methodologies and technologies are being integrated into drug discovery pipelines. Advances in areas such as artificial intelligence (AI) and machine learning (ML) are accelerating the identification of promising candidates like this one. These technologies enable researchers to predict molecular properties and optimize structures more efficiently than traditional methods alone. The future prospects for this compound are bright, with ongoing studies aimed at refining its therapeutic potential.

In conclusion, the compound with CAS number 1354026-14-4 and product name 2-Amino-N-methyl-N-[[(2S)-1-methylpiperidin-2-yl]methyl]propanamide represents a significant contribution to medicinal chemistry. Its unique structural features and promising biological activity position it as a compelling candidate for further development into therapeutic agents. As research progresses, it is anticipated that insights gained from studies on this compound will pave the way for innovative treatments across various disease domains.